2-cyclopentyl-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-cyclopentyl-N-[2-[6-methylsulfanyl-4-(propylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C18H28N6OS/c1-3-8-20-16-14-12-21-24(17(14)23-18(22-16)26-2)10-9-19-15(25)11-13-6-4-5-7-13/h12-13H,3-11H2,1-2H3,(H,19,25)(H,20,22,23)
• InChI Key: SIKSKDSTZCZAMF-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)CC3CCCC3
• Molecular Formula: C18H28N6OS
• Molecular Weight: 376.5 g/mol

Description

2-cyclopentyl-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H28N6OS and its molecular weight is 376.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Compound Synthesis : Compounds with structural elements similar to the specified chemical have been synthesized for their potential use in various applications, including as building blocks for more complex molecules. For instance, the synthesis of innovative heterocycles incorporating thiadiazole moieties demonstrates the versatility of similar compounds in generating a wide range of heterocyclic structures with potential insecticidal, antibacterial, and antitumor activities (Fadda et al., 2017).

Biological Activities and Applications

• Antitumor Activities : Studies have focused on the antitumor activities of novel synthesized compounds, showing promise in inhibiting various cancer cell lines. This underscores the potential therapeutic applications of compounds related to the specified chemical in cancer treatment (Albratty et al., 2017).
• Insecticidal and Antibacterial Potentials : Research on pyrimidine linked pyrazole heterocyclics by microwave irradiative cyclocondensation revealed significant insecticidal and antibacterial potentials, indicating the value of such compounds in developing new pesticides and antimicrobial agents (Deohate et al., 2020).
• Antioxidant Activities : Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activities, showcasing the potential of similar compounds in oxidative stress-related therapeutic applications (Chkirate et al., 2019).